Cas no 497060-15-8 (2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide)

• Product Name: 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• CAS No: 497060-15-8
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• MDL: MFCD01567545
• CID: 4714675
• Update Time: 2025-05-26

2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• (2,6-DIFLUOROPHENYL)-N-(5-METHYLISOXAZOL-3-YL)FORMAMIDE
• Oprea1_572964
• 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide

• MDL： MFCD01567545
• Inchi： 1S/C11H8F2N2O2/c1-6-5-9(15-17-6)14-11(16)10-7(12)3-2-4-8(10)13/h2-5H,1H3,(H,14,15,16)
• InChI Key： ASUKHYBSPPHBKO-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(NC1C=C(C)ON=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide

Professional Introduction to 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide (CAS No. 497060-15-8)

2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 497060-15-8, represents a promising candidate for further exploration due to its unique structural and chemical properties. The presence of both fluoro and oxazole functional groups in its molecular structure imparts distinct characteristics that make it particularly interesting for various applications, especially in the development of novel therapeutic agents.

The molecular structure of 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide consists of a benzamide core substituted with difluorine atoms at the 2 and 6 positions, and an N-(5-methyl-1,2-oxazol-3-yl) moiety. This configuration not only enhances the compound's metabolic stability but also influences its interactions with biological targets. The fluoro substituents are known to improve lipophilicity and binding affinity, while the oxazole ring contributes to the compound's ability to modulate biological pathways.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease-related pathways. The structural features of 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide make it a potential candidate for inhibiting enzymes involved in cancer progression, inflammation, and other metabolic disorders. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and proteases, which are critical in maintaining cellular homeostasis.

One of the most compelling aspects of 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide is its potential to serve as a scaffold for drug design. The versatility of its molecular framework allows for modifications that can fine-tune its pharmacological properties. Researchers have been exploring various derivatives of this compound to enhance its efficacy and reduce potential side effects. For instance, structural modifications aimed at improving solubility and bioavailability have been investigated extensively.

The synthesis of 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in constructing the complex molecular framework of this compound. These synthetic approaches not only highlight the sophistication of modern chemical synthesis but also underscore the importance of innovative methodologies in drug development.

The pharmacological profile of 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to modulate target proteins and disrupt disease-related pathways. For example, studies have demonstrated its potential efficacy in inhibiting the activity of certain tyrosine kinases that are overexpressed in cancer cells. This has opened up new avenues for developing targeted therapies against various malignancies.

The role of fluorine atoms in enhancing the pharmacokinetic properties of pharmaceutical compounds cannot be overstated. In the case of 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide, the fluoro substituents contribute to improved metabolic stability and binding affinity. This is particularly important for drugs that need to exhibit prolonged half-lives or high target specificity. The presence of these fluorine atoms also facilitates better interaction with biological targets due to their ability to influence electronic distributions within the molecule.

Oxazole derivatives are another class of compounds that have shown significant promise in medicinal chemistry. The oxazole ring in 2,6-Difluoro-N-(5-methyl-1,2-oxazol-3-ybentzamide) introduces unique electronic properties that can be exploited for designing drugs with enhanced binding interactions. Oxazole-based molecules have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of this moiety into the benzamide framework enhances the compound's potential as a therapeutic agent.

The development of novel pharmaceuticals often involves a multidisciplinary approach that integrates knowledge from chemistry, biology, pharmacology, and computer modeling. Computational methods have been increasingly used to predict the binding affinity and pharmacological properties of compounds like 2,6-Difluoro-N-(5-methyl-benzamidelyl)-bentazoned. These tools help researchers identify promising candidates for further experimental validation and optimize their structures for improved efficacy.

In conclusion, 2,bDifluoro-N(5methyl-benzamidelyl)-bentazoned(CAS No. 49706015b8) is a structurally unique compound with significant potential in pharmaceutical research. Its distinctive features make it an attractive scaffold for drug design, and preliminary studies suggest promising applications in treating various diseases. As research continues, the full therapeutic potential of this compound is expected to be uncovered, leading to novel treatments that improve patient outcomes.